Cas no 34949-17-2 (Azacyclododecane-2-thione,1-methyl-)

Azacyclododecane-2-thione,1-methyl- structure
34949-17-2 structure
Product Name:Azacyclododecane-2-thione,1-methyl-
CAS No:34949-17-2
MF:C12H23NS
MW:213.382722139359
CID:295232
PubChem ID:45118607
Update Time:2025-04-19

Azacyclododecane-2-thione,1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Azacyclododecane-2-thione,1-methyl-
    • 1-methyl-azacyclododecane-2-thione
    • DTXSID00668780
    • 34949-17-2
    • 1-Methyl-1-azacyclododecane-2-thione
    • Inchi: 1S/C12H23NS/c1-13-11-9-7-5-3-2-4-6-8-10-12(13)14/h2-11H2,1H3
    • InChI Key: HISLQPURLFWKNI-UHFFFAOYSA-N
    • SMILES: S=C1CCCCCCCCCCN1C

Computed Properties

  • Exact Mass: 213.15529
  • Monoisotopic Mass: 213.15512091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • PSA: 3.24

Azacyclododecane-2-thione,1-methyl- Related Literature

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.